Cas no 143784-33-2 (Phenol,2,4-dimethyl-6-(1-methylethyl)-)
143784-33-2 structure
Product Name:Phenol,2,4-dimethyl-6-(1-methylethyl)-
CAS No:143784-33-2
MF:C11H16O
MW:164.244143486023
CID:108502
PubChem ID:19986620
Update Time:2025-04-18
Phenol,2,4-dimethyl-6-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2,4-dimethyl-6-(1-methylethyl)-
- NoName_123
- DTXSID00901068
- SCHEMBL4402447
- 2,4-dimethyl-6-propan-2-ylphenol
- 143784-33-2
- Phenol, 2,4-dimethyl-6-(1-methylethyl)- (9CI)
-
- Inchi: 1S/C11H16O/c1-7(2)10-6-8(3)5-9(4)11(10)12/h5-7,12H,1-4H3
- InChI Key: OYVVLQHYLBQLEI-UHFFFAOYSA-N
- SMILES: OC1C(C)=CC(C)=CC=1C(C)C
Computed Properties
- Exact Mass: 164.12018
- Monoisotopic Mass: 164.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.8
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Phenol,2,4-dimethyl-6-(1-methylethyl)- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
143784-33-2 (Phenol,2,4-dimethyl-6-(1-methylethyl)-) Related Products
- 88-60-8(2-tert-butyl-5-methylphenol)
- 89-72-5(2-Sec-Butylphenol)
- 90-00-6(2-Ethylphenol)
- 96-70-8(2-tert-butyl-4-ethylphenol)
- 118-82-1(4,4'-Methylenebis(2,6-DI-tert-butylphenol))
- 2078-54-8(Propofol)
- 88-58-4(2,5-Di-tert-butylhydroquinone)
- 89-83-8(Thymol)
- 79-97-0(Bisphenol C)
- 128-39-2(2,6-Di-tert-butylphenol)
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